Cas no 574729-26-3 (tert-butyl 3,5-diamino-1H-indazole-1-carboxylate)

574729-26-3 structure
Product name:tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
- 1,1-Dimethylethyl 3,5-diamino-1H-indazole-1-carboxylate
- DTXSID301204006
- 3,5-Diamino-indazole-1-carboxylic acid tert-butyl ester
- tert-butyl 3,5-diaminoindazole-1-carboxylate
- SCHEMBL660243
- DA-04740
- MSBJERVOPNHGAT-UHFFFAOYSA-N
- 574729-26-3
- 3,5-diamino-indazole-1-carboxylic acid tert-butylester
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- Inchi: InChI=1S/C12H16N4O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,13H2,1-3H3,(H2,14,15)
- InChI Key: MSBJERVOPNHGAT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 248.12732577Da
- Monoisotopic Mass: 248.12732577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2Ų
- XLogP3: 1.8
tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Related Literature
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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